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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the methodologies and data required to

establish bioequivalence (BE) for generic budesonide inhalation suspension, aligning with

regulatory expectations, particularly from the U.S. Food and Drug Administration (FDA).

Introduction
Budesonide inhalation suspension is a locally acting corticosteroid used for the maintenance

treatment of asthma. For a generic version to be approved, it must be demonstrated to be

bioequivalent to the reference listed drug (RLD), meaning it is expected to have the same

clinical effect and safety profile. Establishing bioequivalence for inhaled products is complex

due to the critical role of the delivery device and formulation in drug deposition in the lungs.[1]

The FDA provides product-specific guidance for budesonide inhalation suspension, outlining a

stepwise approach to demonstrating bioequivalence.[2][3] This typically involves a series of in

vitro tests, and in some cases, in vivo studies.[2]
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Pathway to Establishing Bioequivalence
The determination of bioequivalence for budesonide inhalation suspension can follow different

pathways, primarily relying on in vitro data, but sometimes requiring in vivo studies. The choice

of pathway often depends on the similarity of the generic product's formulation to the RLD.
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Bioequivalence Pathway for Budesonide Inhalation Suspension.
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In Vitro Bioequivalence Studies
For generic budesonide inhalation suspension that is qualitatively (Q1) and quantitatively (Q2)

the same as the RLD, bioequivalence may be established through in vitro studies alone.[2]

These studies are designed to compare the performance of the test and reference products

under controlled laboratory conditions.

Experimental Protocols for In Vitro Studies
The following are key in vitro tests recommended by the FDA to demonstrate bioequivalence

for budesonide inhalation suspension.[2][3]

Aerodynamic Particle Size Distribution (APSD):

Objective: To compare the particle size distribution of the aerosolized drug, which is critical

for determining the site of deposition in the lungs.

Methodology: A multi-stage cascade impactor, such as the Andersen Cascade Impactor

(ACI) or Next Generation Impactor (NGI), is used. The test is performed using a standard

jet nebulizer and compressor system (e.g., Pari LC Plus Nebulizer with a Pari Master

compressor) at a specified flow rate.[2] The amount of budesonide deposited on each

stage of the impactor is quantified using a validated analytical method, typically High-

Performance Liquid Chromatography (HPLC). Key parameters derived from the APSD

data include Mass Median Aerodynamic Diameter (MMAD) and Geometric Standard

Deviation (GSD).

Delivered Dose Uniformity:

Objective: To ensure that each dose delivered from the nebulizer is consistent.

Methodology: The nebulizer is operated for a specified period, and the aerosolized drug is

captured on a filter. The amount of budesonide on the filter is then quantified. This is

repeated for multiple units to assess dose uniformity.

Particle Size Distribution of the Drug Substance in the Suspension:
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Objective: To characterize the particle size of the suspended budesonide in the formulation

before nebulization.

Methodology: Laser diffraction is a commonly used technique to measure the particle size

distribution of the drug substance in the suspension.[4]

Other In Vitro Tests: Additional tests may include evaluation of drug polymorphism, crystal

habit, and droplet size distribution of the nebulized aerosol.[2][5]
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Workflow for In Vitro Bioequivalence Testing.

Illustrative In Vitro Bioequivalence Data
The following table presents illustrative data for key in vitro bioequivalence parameters. The

acceptance criteria are typically based on statistical analyses such as Population
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Bioequivalence (PBE).[5]

Parameter
Test Product
(Generic)

Reference Product
(RLD)

Acceptance
Criteria
(Illustrative)

Aerodynamic Particle

Size Distribution

Mass Median

Aerodynamic

Diameter (MMAD)

(µm)

4.5 ± 0.3 4.7 ± 0.4
90% CI of the ratio

within 80-125%

Geometric Standard

Deviation (GSD)
1.8 ± 0.1 1.9 ± 0.1 Similar GSD values

Fine Particle Fraction

(<5 µm) (%)
45 ± 5 42 ± 6

90% CI of the ratio

within 80-125%

Delivered Dose

Uniformity

Mean Delivered Dose

(mg)
0.48 ± 0.05 0.50 ± 0.06

90% CI of the ratio

within 80-125%

Particle Size in

Suspension

d(0.5) (µm) 2.5 ± 0.2 2.6 ± 0.3
Similar particle size

distributions

Note: The data in this table is for illustrative purposes only and does not represent actual study

results.

In Vivo Bioequivalence Studies
If a generic budesonide inhalation suspension is not Q1/Q2 the same as the RLD, or if in vitro

studies fail to demonstrate equivalence, in vivo studies may be necessary.[2] These studies are

typically pharmacokinetic in nature and are conducted in healthy adult subjects.
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Experimental Protocol for In Vivo Pharmacokinetic
Studies

Objective: To compare the rate and extent of systemic absorption of budesonide from the

test and reference products.

Study Design: A randomized, single-dose, two-period, two-sequence crossover design is

commonly employed.[6] A washout period of at least 7 days is maintained between the two

treatment periods.

Subjects: Healthy adult male and female volunteers.

Procedure: Subjects receive a single dose of the test or reference product via nebulization.

To prevent absorption from the gastrointestinal tract (swallowed portion of the drug),

activated charcoal may be administered.[6] Blood samples are collected at predetermined

time points post-dose, and plasma concentrations of budesonide are measured using a

validated bioanalytical method (e.g., LC-MS/MS).

Pharmacokinetic Parameters: The primary pharmacokinetic parameters for bioequivalence

assessment are the area under the plasma concentration-time curve (AUC) and the

maximum plasma concentration (Cmax).[7]
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Workflow for In Vivo Pharmacokinetic Bioequivalence Study.
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Illustrative In Vivo Bioequivalence Data
The following table provides an example of how pharmacokinetic data from a bioequivalence

study would be presented. The 90% confidence intervals for the geometric mean ratios of

Cmax and AUC must fall within the acceptance range of 80.00% to 125.00%.[7]

Pharmacokinet
ic Parameter

Test Product
(Generic)
(Mean ± SD)

Reference
Product (RLD)
(Mean ± SD)

Geometric
Mean Ratio
(Test/Referenc
e)

90%
Confidence
Interval

Cmax (pg/mL) 550 ± 150 575 ± 160 95.7% 85.5% - 107.2%

AUC0-t (pgh/mL) 2500 ± 700 2600 ± 750 96.2% 88.9% - 104.1%

AUC0-inf

(pgh/mL)
2800 ± 800 2900 ± 850 96.6% 89.3% - 104.5%

Note: The data in this table is for illustrative purposes only and does not represent actual study

results.

Conclusion
Establishing bioequivalence for generic budesonide inhalation suspension requires a rigorous,

multi-faceted approach. For formulations that are Q1/Q2 the same as the reference product, a

comprehensive suite of in vitro tests can be sufficient to demonstrate bioequivalence. In cases

where the formulation differs, or if in vitro data is not conclusive, in vivo pharmacokinetic

studies are necessary to confirm equivalent systemic exposure. A thorough understanding of

the regulatory guidance and meticulous execution of these studies are paramount for the

successful development and approval of a generic budesonide inhalation suspension product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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